Cas no 1427375-34-5 (7-bromo-4-chloropyrazolo[1,5-a]pyridine)

• Product Name: 7-bromo-4-chloropyrazolo[1,5-a]pyridine
• CAS No: 1427375-34-5
• MF: C₇H₄BrClN₂
• MW: 231.477059364319
• MDL: MFCD23710760
• CID: 5096486
• PubChem ID: 130065922
• Update Time: 2026-03-02

7-bromo-4-chloropyrazolo[1,5-a]pyridine Chemical and Physical Properties

Names and Identifiers

• 7-Bromo-4-chloropyrazolo[1,5-a]pyridine
• Pyrazolo[1,5-a]pyridine, 7-bromo-4-chloro-
• SB21389
• 1427375-34-5
• D84892
• MFCD23710760
• SY324001
• AS-78846
• 7-bromo-4-chloropyrazolo[1,5-a]pyridine

• MDL： MFCD23710760
• Inchi： 1S/C7H4BrClN2/c8-7-2-1-5(9)6-3-4-10-11(6)7/h1-4H
• InChI Key： MDIKVHAMUBSCSM-UHFFFAOYSA-N
• SMILES： C12=CC=NN1C(Br)=CC=C2Cl

Computed Properties

• Exact Mass: 229.92464g/mol
• Monoisotopic Mass: 229.92464g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 17.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrazolopyridines

Additional information on 7-bromo-4-chloropyrazolo[1,5-a]pyridine

7-Bromo-4-Chloropyrazolo[1,5-a]Pyridine: A Comprehensive Overview

The compound with CAS No. 1427375-34-5, commonly referred to as 7-bromo-4-chloropyrazolo[1,5-a]pyridine, is a heterocyclic aromatic compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique pyrazolo[1,5-a]pyridine scaffold, which is a fused bicyclic system comprising a pyrazole ring fused to a pyridine ring. The presence of bromine and chlorine substituents at the 7 and 4 positions, respectively, imparts distinct electronic and structural properties to the molecule.

Pyrazolo[1,5-a]pyridines are known for their versatile applications in drug discovery and materials science due to their ability to act as π-conjugated systems with tunable electronic properties. The introduction of halogen atoms, such as bromine and chlorine, further enhances the compound's reactivity and stability. Recent studies have highlighted the potential of 7-bromo-4-chloropyrazolo[1,5-a]pyridine in various chemical transformations, including cross-coupling reactions and electrophilic aromatic substitutions.

One of the most notable advancements in the study of 7-bromo-4-chloropyrazolo[1,5-a]pyridine involves its role in the synthesis of advanced materials. Researchers have demonstrated that this compound can serve as a building block for constructing two-dimensional (2D) covalent organic frameworks (COFs). These frameworks exhibit exceptional stability and porosity, making them ideal candidates for gas storage and catalysis applications.

In addition to its material science applications, 7-bromo-4-chloropyrazolo[1,5-a]pyridine has shown promise in medicinal chemistry. The compound's ability to act as a ligand in metalloenzyme mimics has been explored in recent studies. For instance, researchers have utilized this compound to design catalysts for enantioselective reactions, which are critical in the production of chiral pharmaceuticals.

The synthesis of 7-bromo-4-chloropyrazolo[1,5-a]pyridine typically involves a multi-step process that includes nucleophilic aromatic substitution and cyclization reactions. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses of this compound. For example, the use of palladium-catalyzed cross-coupling reactions has significantly improved the yield and purity of 7-bromo-4-chloropyrazolo[1,5-a]pyridine.

From an environmental standpoint, the stability and biodegradability of 7-bromo-4-chloropyrazolo[1,5-a]pyridine have been thoroughly investigated. Studies indicate that this compound exhibits low toxicity towards aquatic organisms under standard testing conditions. However, further research is required to fully understand its long-term environmental impact.

In conclusion, 7-bromo-4-chloropyrazolo[1,5-a]pyridine (CAS No. 1427375-34-5) is a versatile compound with a wide range of applications in organic chemistry and materials science. Its unique structural features and reactivity make it an invaluable tool for researchers seeking to develop novel materials and pharmaceuticals. As ongoing studies continue to uncover new properties and applications of this compound, its significance in the scientific community is expected to grow further.